1-(2,3-Dichlorophenyl)cyclopentanecarboxylic Acid

Specification

• Molecular Formula: C12H12Cl2O2
• Molecular Weight: 259.12 g/mol
• IUPAC Name: 1-(2,3-dichlorophenyl)cyclopentane-1-carboxylic acid
• Standard InChI: InChI=1S/C12H12Cl2O2/c13-9-5-3-4-8(10(9)14)12(11(15)16)6-1-2-7-12/h3-5H,1-2,6-7H2,(H,15,16)
• Standard InChI Key: CTXBJKGVPYIQTR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=C(C(=CC=C2)Cl)Cl)C(=O)O

Introduction

1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid is an organic compound characterized by its unique molecular structure, which includes a cyclopentane ring substituted with a dichlorophenyl group and a carboxylic acid functional group. This compound is notable for its potential applications in pharmaceuticals and organic synthesis due to its versatile chemical properties.

Synthesis Methods

The synthesis of 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid typically involves reactions between cyclopentanecarboxylic acid and 2,3-dichlorobenzene. The choice of synthesis method depends on the availability of starting materials and the desired yield.

Synthesis Method	Starting Materials	Yield
Friedel-Crafts Acylation	Cyclopentanecarboxylic acid, 2,3-Dichlorobenzene	Moderate to High
Grignard Reaction	Cyclopentylmagnesium bromide, 2,3-Dichlorobenzoyl chloride	High
Cross-Coupling Reactions	Cyclopentanecarboxylic acid, 2,3-Dichlorophenylboronic acid	Variable

Biological Activity and Potential Applications

Compounds with similar structures to 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid have shown varying degrees of biological activity, including anti-inflammatory and analgesic properties. The compound itself is being researched for its potential applications in pharmaceuticals and organic synthesis.

Compound	Structural Features	Biological Activity
2-(4-Chlorophenyl)propanoic Acid	Propanoic acid derivative	Anti-inflammatory
1-(4-Chlorophenyl)cyclohexanecarboxylic Acid	Cyclohexane substituted with chlorophenyl	Various biological activities
3-(2,4-Dichlorophenyl)propanoic Acid	Propanoic acid with dichlorinated phenyl	Agricultural applications

Research Findings and Future Directions

Research on 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid is ongoing, with a focus on its synthesis, characterization, and potential biological activities. Future studies may explore its interactions with cellular receptors or enzymes, which could lead to new applications in medicine or agriculture.

Given the limited availability of specific research articles directly focused on 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid, further investigation into its properties and applications is warranted. The compound's unique structure suggests potential for diverse chemical and biological applications, making it an interesting subject for continued research in organic chemistry and pharmacology.